4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide

• IUPAC Name: 4-morpholin-4-yl-3-nitro-N-[4-(2-oxochromen-3-yl)phenyl]benzamide
• InChI: InChI=1S/C26H21N3O6/c30-25(19-7-10-22(23(16-19)29(32)33)28-11-13-34-14-12-28)27-20-8-5-17(6-9-20)21-15-18-3-1-2-4-24(18)35-26(21)31/h1-10,15-16H,11-14H2,(H,27,30)
• InChI Key: ZJBCKWJWKMGUMM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=CC5=CC=CC=C5OC4=O)[N+](=O)[O-]
• Molecular Formula: C26H21N3O6
• Molecular Weight: 471.5 g/mol

Description

4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide, also known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways and processes. This compound has been found to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C, which are involved in cell division and proliferation. This compound has also been shown to induce apoptosis by activating caspase enzymes and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurobiology, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide has several advantages for use in laboratory experiments, including its high potency and selectivity, as well as its ability to inhibit multiple cellular pathways. However, this compound also has several limitations, including its potential toxicity and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for research on 4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide, including further investigation into its mechanism of action, as well as its potential applications in drug discovery and the treatment of various diseases. Additionally, research on the synthesis of this compound derivatives and analogs may lead to the development of more potent and selective compounds with improved therapeutic potential. Finally, investigation into the pharmacokinetics and toxicity of this compound will be important for determining its safety and efficacy in clinical settings.

Scientific Research Applications

4-(4-morpholinyl)-3-nitro-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide has been found to have potential applications in a variety of scientific research fields, including cancer research, neurobiology, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurobiology, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been identified as a potential lead compound for the development of new drugs.